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Compound of Interest

Compound Name: Revalor

Cat. No.: B1205055

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
potential issues encountered when using Revalor® implants in cattle under various
experimental conditions. Environmental stressors can significantly impact animal physiology
and, consequently, the performance outcomes of Revalor®. This guide offers insights into
mitigating these effects and ensuring the validity of your research data.

Frequently Asked Questions (FAQs)

Q1: What is Revalor® and how does it work?

Revalor® is a growth-promoting implant containing a combination of trenbolone acetate (TBA),
a synthetic androgen, and estradiol (E2), a natural estrogen.[1][2] It is designed to increase
weight gain and improve feed efficiency in cattle.[3][4] The synergistic action of these two
hormones stimulates muscle growth and appetite.[2] Different formulations of Revalor® are
available, offering varying dosages and release patterns to suit different stages of cattle
production.[5][6]

Q2: What are the primary environmental stressors that can affect my experimental outcomes
with Revalor®?

Environmental stressors can be broadly categorized as:
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o Climatic Stress: This includes heat, cold, humidity, and extreme weather events. Heat stress
is a significant factor that can negatively impact cattle performance.

o Nutritional Stress: This can result from poor forage quality, abrupt changes in diet, or
inadequate energy and protein intake to support the growth potential stimulated by the
implant.[7]

 Management and Social Stress: Factors such as transportation, handling, weaning, and
social regrouping can induce a stress response.[2]

» Disease and Immune Challenges: Subclinical or clinical diseases can divert energy and
nutrients away from growth and towards an immune response, potentially diminishing the
effects of the implant.

Q3: Can | use Revalor® in grazing cattle with variable forage quality?

Yes, Revalor®-G is specifically designed for pasture cattle and has been shown to be effective
in a variety of grazing conditions, including on low-nutrition, dormant winter pasture.[3]
However, to maximize the implant's effectiveness, cattle should have access to sufficient forage
to meet their nutritional requirements for growth.[8] A complementary growth response is often
observed when implanting is combined with supplementation.[8]

Q4: How does heat stress specifically impact the performance of Revalor®-implanted cattle?

While direct studies quantifying the percentage reduction in Revalor® efficacy under heat
stress are limited, it is known that heat stress reduces feed intake and increases the animal's
energy expenditure for thermoregulation. This can limit the availability of nutrients and energy
required for the muscle growth stimulated by the implant. Therefore, it is crucial to implement
heat stress mitigation strategies in your experimental design to ensure that the observed
treatment effects are not confounded by environmental variables.

Q5: What is the correct administration procedure for Revalor® implants?

Proper administration is critical for implant effectiveness and to prevent complications. The
implant should be placed subcutaneously in the middle third of the back of the ear.[9]
Aseptically prepare the implant site and use the correct implanting tool designed for Revalor®
products.[9] Avoid crushing the pellets, as this can alter the release of the hormones.
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Observed Issue

Potential Cause(s)

Recommended Action(s) /
Troubleshooting Steps

Suboptimal weight gain in
implanted cattle compared to

expectations.

Environmental Stressors: Heat
stress, cold stress, or other

adverse weather conditions.

- Provide access to shade,
clean water, and proper
ventilation to mitigate heat
stress.- Ensure adequate
bedding and windbreaks
during cold weather.- Monitor
animals closely during extreme
weather events and adjust
management practices as

needed.

Nutritional Deficiencies:
Inadequate energy, protein, or
mineral intake to support
growth.

- Analyze feed and forage for
nutritional content.- Ensure the
diet is balanced to meet the
increased growth demands of
implanted cattle.- Consider
supplementation if forage

quality is poor.[8]

Underlying Health Issues:
Subclinical or clinical disease
can divert nutrients from
growth.

- Implement a comprehensive
herd health program, including
vaccinations and parasite
control.- Monitor animals for
signs of iliness and treat
promptly.- Consult with a
veterinarian to rule out any

underlying health problems.

Improper Implanting
Technique: Incorrect
placement, crushed pellets, or

abscess formation.

- Review and adhere to the
manufacturer's implanting
guidelines.[9]- Ensure all
personnel are properly trained
in implant administration.-
Palpate the implant site after
administration to confirm

proper placement.
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Variation in performance
among implanted animals in

the same treatment group.

Individual Animal Variation:
Differences in genetics, health

status, or social hierarchy.

- Ensure proper randomization
of animals to treatment
groups.- Monitor individual
animal feed intake and
behavior where possible.-
Account for individual animal
variation in your statistical

analysis.

Implant Loss or Failure: The
implant may be lost or
encapsulated by fibrous tissue,

preventing hormone release.

- Check for the presence of the
implant a few days after
administration.- If an implant is
lost, consider the experimental
protocol for handling such
cases (e.g., exclusion from

data analysis).

Reduced feed intake after

implanting or re-implanting.

Stress from Handling: The
process of restraining and
implanting cattle can cause
temporary stress and reduce

appetite.

- Minimize handling stress by
using low-stress techniques.-
Ensure a smooth and efficient
workflow during processing.-
Re-implanting can cause a
decrease in feed intake that
may take time to return to

normal levels.[10]

Abscess or infection at the

implant site.

Contamination during
Administration: Use of non-
sterile equipment or implanting

in a dirty environment.

- Maintain strict hygiene during
the implanting process.- Use a
sharp, clean needle for each
animal.- Clean and disinfect
the implant site prior to

administration.[9]

Quantitative Data Summary

The following tables summarize performance data from studies evaluating different Revalor®
implant strategies. These tables provide a baseline for expected performance and can aid in

experimental design and data interpretation.
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Table 1: Performance of Steers with Different Revalor® Implant Strategies

Average Daily Gain  Feed Efficiency Hot Carcass
Implant Strategy . .

(ADG) (Ibs/day) (Gain/Feed) Weight (HCW) (Ibs)
Non-implanted Control 2.88 0.150 785
Revalor®-1S /

3.52 0.165 908
Revalor®-S
Revalor®-XS 3.60 0.168 924

Data adapted from a study comparing different implant strategies in finishing steers.[11]

Table 2: Effect of Revalor®-G on Pasture Cattle

Average Daily Gain (ADG) Total Weight Gain over

Treatment

(Ibs/day) Control (Ibs)
Non-implanted Control 1.50
Revalor®-G 1.73 23

Data based on grazing studies with Revalor®-G showing an average additional weight gain
over non-implanted cattle.[3]

Table 3: Performance of Heifers with Different Revalor® Implant Strategies
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Final Body Weight Average Daily Gain Hot Carcass
Implant Strategy

(Ibs) (ADG) (Ibs/day) Weight (HCW) (Ibs)
Non-implanted Control 1157 2.95 723
Revalor®-200 (Day 1) 1226 3.17 767
Revalor®-XH (Day 1) 1224 3.15 765
Revalor®-XR (Day 1) 1228 3.17 769
Revalor®-200 (Day 1230 317 772

70)

Data from a study evaluating various implant strategies in feedlot heifers.[6]

Experimental Protocols

Protocol 1: Evaluating the Efficacy of a Delayed-Release Implant (Revalor®-XS) in Finishing
Steers

» Objective: To compare the performance of steers receiving a single delayed-release implant
(Revalor®-XS) to those receiving a traditional re-implant strategy (Revalor®-1S followed by
Revalor®-S) and a non-implanted control group.

e Animals: Yearling steers of similar breed and weight are randomly assigned to one of the
three treatment groups.

e Treatments:
o Control: No implant.
o Re-implant: Revalor®-1S administered on day 1, followed by Revalor®-S on day 75.
o Delayed-Release: Revalor®-XS administered on day 1 only.

o Data Collection: Individual animal weights are recorded at regular intervals (e.g., every 28
days). Feed intake per pen is monitored daily. At the end of the trial, hot carcass weight and
other carcass characteristics are measured.
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 Statistical Analysis: Performance data (ADG, feed efficiency) and carcass data are analyzed
using appropriate statistical models to compare treatment effects.

This protocol is based on the methodology described in studies evaluating Revalor®-XS.[11]
Protocol 2: Assessing the Impact of Implanting on Grazing Cattle

» Objective: To determine the effect of a Revalor®-G implant on the weight gain of steers
grazing on pasture.

e Animals: Steers of similar age and genetic background are randomly allocated to a treatment
or control group.

e Treatments:
o Control: No implant.
o Implant: Revalor®-G administered at the beginning of the grazing period.

o Management: All steers graze on the same pasture to ensure similar forage availability and
quality.

o Data Collection: Individual animal weights are measured at the beginning and end of the
grazing season.

» Statistical Analysis: The total weight gain and average daily gain are calculated and
compared between the two groups using a t-test or similar statistical analysis.

This protocol is a generalized representation of studies evaluating implants in pasture cattle.[3]

Visualizations
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Caption: Simplified signaling pathway of Revalor® action.
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Caption: General experimental workflow for a Revalor® study.
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Caption: Troubleshooting logic for poor Revalor® performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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